Cas no 854085-13-5 (N-2-(diethylamino)ethyl-6-methyl-1,3-benzothiazol-2-amine)

• Product Name: N-2-(diethylamino)ethyl-6-methyl-1,3-benzothiazol-2-amine
• CAS No: 854085-13-5
• MF: C₁₄H₂₁N₃S
• MW: 263.401641607285
• MDL: MFCD11986977
• CID: 4657373
• PubChem ID: 33679950
• Update Time: 2025-06-08

N-2-(diethylamino)ethyl-6-methyl-1,3-benzothiazol-2-amine Chemical and Physical Properties

Names and Identifiers

• N-2-(diethylamino)ethyl-6-methyl-1,3-benzothiazol-2-amine
• N',N'-diethyl-N-(6-methyl-1,3-benzothiazol-2-yl)ethane-1,2-diamine
• 854085-13-5
• EN300-239507
• N-[2-(diethylamino)ethyl]-6-methyl-1,3-benzothiazol-2-amine
• N,N-diethyl-N'-(6-methyl-1,3-benzothiazol-2-yl)ethane-1,2-diamine
• F2182-0055
• AKOS005207911

• MDL： MFCD11986977
• Inchi： 1S/C14H21N3S/c1-4-17(5-2)9-8-15-14-16-12-7-6-11(3)10-13(12)18-14/h6-7,10H,4-5,8-9H2,1-3H3,(H,15,16)
• InChI Key： FPAYQWBTWYCBSC-UHFFFAOYSA-N
• SMILES： S1C2C=C(C)C=CC=2N=C1NCCN(CC)CC

Computed Properties

• Exact Mass: 263.14561886g/mol
• Monoisotopic Mass: 263.14561886g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 245
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 56.4Ų

Additional information on N-2-(diethylamino)ethyl-6-methyl-1,3-benzothiazol-2-amine

Professional Introduction to N-2-(diethylamino)ethyl-6-methyl-1,3-benzothiazol-2-amine (CAS No. 854085-13-5)

N-2-(diethylamino)ethyl-6-methyl-1,3-benzothiazol-2-amine is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural properties and potential biological activities. This compound, identified by its CAS number 854085-13-5, belongs to the benzothiazole class of molecules, which are well-known for their diverse applications in medicinal chemistry. The presence of an amine group and a diethylamino side chain in its structure suggests possible roles as a pharmacophore in drug design, particularly in the development of novel therapeutic agents.

The benzothiazole core of N-2-(diethylamino)ethyl-6-methyl-1,3-benzothiazol-2-amine is a key structural feature that contributes to its potential biological activity. Benzothiazoles are known for their ability to interact with various biological targets, including enzymes and receptors, making them valuable scaffolds for drug discovery. Recent studies have highlighted the importance of benzothiazole derivatives in the treatment of various diseases, such as cancer, infectious diseases, and inflammatory conditions. The molecular flexibility provided by the amine and diethylamino groups allows for the exploration of multiple binding conformations, which can enhance the compound's affinity for biological targets.

In the realm of medicinal chemistry, the synthesis and optimization of N-2-(diethylamino)ethyl-6-methyl-1,3-benzothiazol-2-amine have been subjects of extensive research. The compound's structural motif is reminiscent of several pharmacologically active molecules that have entered clinical trials or are currently in development. For instance, derivatives of benzothiazole have shown promise as antimicrobial agents, anticancer drugs, and neuroprotective compounds. The N-substituted benzothiazoles are particularly interesting due to their ability to modulate biological pathways involved in disease progression.

Recent advancements in computational chemistry have enabled the rapid screening of virtual libraries containing N-2-(diethylamino)ethyl-6-methyl-1,3-benzothiazol-2-amine derivatives. These computational approaches have been instrumental in identifying lead compounds with enhanced potency and selectivity. By leveraging molecular modeling techniques, researchers can predict the binding modes of these compounds with target proteins, thereby facilitating the rational design of more effective therapeutic agents. The integration of high-throughput screening (HTS) and structure-based drug design (SBDD) has accelerated the discovery process significantly.

The pharmacological profile of N-2-(diethylamino)ethyl-6-methyl-1,3-benzothiazol-2-amine is further illuminated by its interaction with specific enzymes and receptors. For example, studies have suggested that this compound may inhibit enzymes involved in inflammation pathways, such as cyclooxygenase (COX) and lipoxygenase (LOX). Additionally, its ability to modulate receptor activity makes it a candidate for treating neurological disorders. The bioisosteric replacement strategies have been employed to modify key functional groups in N-2-(diethylamino)ethyl-6-methyl-1,3-benzothiazol-2-amine, aiming to improve its pharmacokinetic properties while maintaining or enhancing biological activity.

The synthetic pathways for N-2-(diethylamino)ethyl-6-methyl-1,3-benzothiazol-2-am ine involve multi-step organic transformations that require careful optimization to ensure high yields and purity. Advanced synthetic techniques, such as transition metal-catalyzed reactions and flow chemistry, have been utilized to streamline these processes. The use of green chemistry principles has also been emphasized to minimize waste and improve sustainability in the synthesis of this compound. These efforts align with global initiatives to promote environmentally friendly pharmaceutical manufacturing.

Evaluation of N - 2 - ( di ethyl amino ) ethyl - 6 - methyl - 1 , 3 - benzoth az ol - 2 - am ine in preclinical studies has provided valuable insights into its potential therapeutic applications. In vitro assays have demonstrated its ability to inhibit certain enzymatic activities relevant to disease pathways. Furthermore, animal models have been employed to assess its safety profile and pharmacokinetic behavior. These preclinical findings have laid the groundwork for future clinical investigations aimed at exploring its efficacy in treating human diseases.

The future directions for research on N - 2 - ( di ethyl amino ) ethyl - 6 - methyl - 1 , 3 - benzoth az ol - 2 - am ine include further optimization of its chemical structure to enhance its biological activity and reduce potential side effects. Collaborative efforts between academic researchers and pharmaceutical companies are essential for translating laboratory discoveries into clinical reality. Additionally, exploring novel synthetic routes and developing scalable production methods will be crucial for commercializing this compound as a therapeutic agent.

In conclusion, N - 2 - ( di ethyl amino ) ethyl - 6 - methyl - 1 , 3 - benzoth az ol - 2 - am ine ( CAS No . 854085 - 13 - 5 ) represents a promising candidate for drug development due to its unique structural features and potential biological activities . The ongoing research efforts in this field hold great promise for discovering new treatments for various diseases . As our understanding of molecular interactions continues to evolve , compounds like N - 2 - ( di ethyl amino ) ethyl - 6 - methyl - 1 , 3 - benzoth az ol - 2 am ine are poised to play a significant role in shaping the future of medicine .